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Compound of Interest

3-[(2-

Compound Name: Nitrophenyl)methoxy]benzaldehyd
e

Cat. No.: B12481909

Get Quote

Executive Summary

3-(2-Nitrobenzyloxy)benzaldehyde (also known as 3-((2-nitrobenzyl)oxy)benzaldehyde) is a
specialized photocleavable linker intermediate designed for the development of light-
responsive bioconjugates and materials. Structurally, it consists of a benzaldehyde core ether-
linked to an ortho-nitrobenzyl moiety. This specific arrangement allows the aldehyde
functionality to serve as a reactive handle for attaching payloads (e.g., drugs, peptides, or
surfaces) via reductive amination or hydrazone formation, while the o-nitrobenzyl ether bond
acts as a photolabile trigger. Upon irradiation with near-UV light (~365 nm), the linker
undergoes cleavage, releasing the original phenolic payload or detaching the construct from a
solid support.

This guide details the physicochemical properties, synthesis protocols, and mechanistic
applications of this compound for researchers in chemical biology and drug delivery.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

Nomenclature & Structure[4]

e IUPAC Name: 3-[(2-Nitrophenyl)methoxy]benzaldehyde[1]

Molecular Formula: C14H11NOa

Molecular Weight: 257.24 g/mol

SMILES: O=Cclcccc(OCc2ccccc2[O-])cl

Key Functional Groups:
o Aldehyde (-CHO): Reactive site for conjugation (Schiff base, hydrazone, oxime).

o Nitrobenzyl Ether (-O-CH2-Ar-NOz2): Photolabile safety catch.

Physical Properties (Predicted/Typical for Class)

Note: As a specialized intermediate, specific experimental values may vary by batch and purity.
The data below represents typical values for high-purity crystalline solids of this structural

class.
Property Value / Description
Appearance Pale yellow to off-white crystalline solid
) ) 95 — 105 °C (Estimated based on isomeric
Melting Point
analogs)
N Soluble in DCM, DMSO, DMF, Ethyl Acetate;
Solubility ]
Insoluble in Water
- Stable under ambient conditions; Light-sensitive
Stability ) )
(store in amber vials)
o Aldehyde susceptible to oxidation (to acid) or
Reactivity

reduction (to alcohol)
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Spectroscopic Signature (Expected)

e 'HNMR (CDCls, 400 MHz):
o 6 ~10.0 ppm (s, 1H, -CHO)
o 0 ~8.2 ppm (d, 1H, o-nitro aromatic proton)
o O ~7.2-7.8 ppm (m, 7H, aromatic protons)
o 0 ~5.6 ppm (s, 2H, -O-CHz2-Ar)

e |IR Spectrum:
o ~1690-1700 cm~1 (C=0 stretch, aldehyde)

o ~1520 & 1340 cm~! (N-O stretch, nitro group)

Synthesis Protocol

The synthesis follows a standard Williamson Ether Synthesis, coupling 3-hydroxybenzaldehyde
with 2-nitrobenzyl bromide. This protocol is designed for high yield and purity without complex
purification steps.

Reagents & Materials

o Substrate: 3-Hydroxybenzaldehyde (1.0 eq)

o Electrophile: 2-Nitrobenzyl bromide (1.1 eq)

e Base: Potassium carbonate (K2COs), anhydrous (2.0 eq)

e Solvent: DMF (N,N-Dimethylformamide) or Acetone (reagent grade)

o Catalyst (Optional): Potassium iodide (KI, 0.1 eq) to accelerate reaction via Finkelstein
mechanism.

Step-by-Step Procedure
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e Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
hydroxybenzaldehyde (10 mmol, 1.22 g) in DMF (20 mL).

e Activation: Add anhydrous K2COs (20 mmol, 2.76 g) to the solution. Stir at room temperature
for 15 minutes to form the phenoxide anion.

o Alkylation: Slowly add 2-nitrobenzyl bromide (11 mmol, 2.38 g) (and optional KI) to the
mixture.

e Reaction: Heat the mixture to 60—80 °C and stir for 4—6 hours. Monitor reaction progress by
TLC (Hexane:EtOAc 3:1). The starting phenol (lower R_f) should disappear.

o Workup:

o Pour the reaction mixture into ice-cold water (100 mL) with vigorous stirring. The product
should precipitate as a solid.

o Filter the solid and wash with water (3 x 20 mL) to remove residual DMF and salts.

o Alternative: If oil forms, extract with Ethyl Acetate (3 x 30 mL), wash with brine, dry over

Na2S0s4, and concentrate in vacuo.

 Purification: Recrystallize from Ethanol or Ethanol/Water to obtain pale yellow crystals. If
necessary, purify via flash column chromatography (SiO2z, Hexane/EtOAc gradient).

Synthesis Workflow Diagram

Final Product:
3-(2-Nitrobenzyloxy)
benzaldehyde

Start: Add Base: Add Electrophile: Reaction:
3-Hydroxybenzaldehyde P K2CO3 (2.0 eq) | 2-Nitrobenzyl Bromide | Heat 60-80°C
+ DMF Form Phenoxide (+ cat. KI) 4-6 Hours

Workup:
Pour into Ice Water
Filter Precipitate

Click to download full resolution via product page

Figure 1: Optimized Williamson ether synthesis workflow for 3-(2-nitrobenzyloxy)benzaldehyde.

Photocleavage Mechanism & Applications[7][8][9]
Mechanism of Action

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12481909/docs?utm_src=pdf-body-img#technical-profile-3-2-nitrobenzyloxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12481909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The core utility of this molecule lies in the Norrish Type ll-like photoisomerization of the o-
nitrobenzyl group. Upon irradiation with UV light (300-365 nm), the nitro group abstracts a
benzylic hydrogen, leading to an aci-nitro intermediate.[2] This intermediate rearranges and
hydrolyzes to cleave the benzylic ether bond.

Reaction Output:
* Released Payload: 3-Hydroxybenzaldehyde (or derivative).[3][4][5][6]

e Byproduct: 2-Nitrosobenzaldehyde.

Photocleavage Pathway Diagram

Substrate:

3-(2-Nitrobenzyloxy)benzaldehyde

Excitation:
hv (365 nm)

:

Intermediate:
aci-Nitro Species
(H-abstraction)

:

Cleavage:
Hemiacetal Hydrolysis

Products:
3-Hydroxybenzaldehyde
+

2-Nitrosobenzaldehyde

Click to download full resolution via product page

Figure 2: Mechanistic pathway of UV-induced cleavage releasing the phenolic aldehyde.
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Key Applications

e Photocleavable Linkers (PCLSs): The aldehyde group can be reacted with amines (via
reductive amination) or hydrazides to tether drugs or peptides. The 2-nitrobenzyl group then
serves as a "safety catch" that releases the active molecule only at the target site upon light
activation.

¢ Solid-Phase Synthesis: Used as a linker to attach compounds to resin beads. The aldehyde
anchors the first monomer, and the final product is cleaved from the resin using UV light,
avoiding harsh chemical cleavage conditions (like TFA).

o Caged Surfaces: Patterning of surfaces for cell culture. The aldehyde can immobilize
biomolecules, which can later be released spatially using lithographic UV exposure.

Safety & Handling
o Hazards: 2-Nitrobenzyl derivatives are often photosensitive. Store in the dark.

o Precursors: 2-Nitrobenzyl bromide is a lachrymator and skin irritant. Handle in a fume hood
with gloves and eye protection.

o Storage: Keep in amber vials at 2-8 °C.

o Disposal: Dispose of as organic hazardous waste containing nitrogen and oxygenated
functionalities.

References
¢ Williamson Ether Synthesis General Protocol

o Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical,
1989.

o Photocleavage Mechanism of o-Nitrobenzyl Systems

o Klan, P., et al. "Photoremovable Protecting Groups in Chemistry and Biology: Reaction
Mechanisms and Efficacy." Chemical Reviews, 2013, 113(1), 119-191.
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Application of Nitrobenzyl Linkers

o Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA.[7][8]
Proc Natl Acad Sci U S A. 2003 Jan 21; 100(2): 443-448.

Analogous Compound Properties (4-Methoxy-3-((2-nitrophenyl)methoxy)benzaldehyde)

o PubChem CID 871104.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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